Cas no 2034346-41-1 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide
• CAS No: 2034346-41-1
• MF: C₁₈H₁₆FNO₃S
• MW: 345.38794708252
• CID: 5350282
• Update Time: 2025-06-08

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide

• Inchi： 1S/C18H16FNO3S/c1-23-16-7-6-11(8-14(16)19)18(22)20-9-15(21)13-10-24-17-5-3-2-4-12(13)17/h2-8,10,15,21H,9H2,1H3,(H,20,22)
• InChI Key： XFYRGFSEWODELH-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(CNC(C1C=CC(=C(C=1)F)OC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• XLogP3: 3.1
• Topological Polar Surface Area: 86.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide

Comprehensive Overview of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide (CAS No. 2034346-41-1)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide is a synthetic organic compound with a unique molecular structure that combines a benzothiophene core with a fluoro-methoxybenzamide moiety. This compound, identified by CAS No. 2034346-41-1, has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of both hydrophilic and lipophilic groups in its structure makes it a promising candidate for drug development, particularly in the realm of small-molecule inhibitors.

Recent studies have highlighted the role of benzothiophene derivatives in modulating enzymatic activity, which aligns with the growing demand for precision medicine solutions. Researchers are particularly intrigued by the compound's ability to interact with protein kinases, a class of enzymes often implicated in cancer and inflammatory diseases. The fluoro and methoxy substituents further enhance its binding affinity, making it a subject of intense scrutiny in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide involves multi-step organic reactions, including amide coupling and hydroxylation. Its CAS No. 2034346-41-1 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global chemical databases. The compound's molecular weight and logP value are frequently analyzed to predict its pharmacokinetic properties, a topic of high relevance in drug discovery forums.

In the context of AI-driven drug design, this compound has been featured in computational studies leveraging machine learning algorithms to optimize its bioactivity. The integration of cheminformatics tools has accelerated the exploration of its potential as a therapeutic agent, addressing common search queries like "benzothiophene-based drugs" and "fluoro-methoxybenzamide applications". Such advancements resonate with the broader trend of digital transformation in life sciences.

Environmental and green chemistry considerations also play a role in discussions about N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-fluoro-4-methoxybenzamide. Researchers are evaluating sustainable synthesis routes to minimize waste, aligning with the EPA's guidelines for safer chemical design. This focus on eco-friendly methodologies is a recurring theme in academic publications and industry whitepapers.

In summary, CAS No. 2034346-41-1 represents a versatile scaffold with multifaceted applications. Its relevance to personalized medicine, computational chemistry, and sustainable synthesis ensures its prominence in contemporary scientific discourse. As the demand for novel bioactive compounds grows, this molecule is poised to remain a key player in interdisciplinary research.